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Compound of Interest

Compound Name: Quetol
CAS No.: 1241800-24-7
Cat. No.: B1406771
Get Quote
. J

These application notes provide a detailed protocol for the embedding of plant tissues using
Quetol 651, a low-viscosity, water-miscible epoxy resin. This protocol is intended for
researchers, scientists, and drug development professionals requiring high-quality
ultrastructural preservation of plant specimens for transmission electron microscopy (TEM).
The low viscosity of Quetol 651 facilitates excellent infiltration into dense plant tissues,
ensuring high-quality preservation of cellular structures.[1][2]

Data Presentation

Table 1: Quetol 651 Embedding Resin Formulation

This table provides a standard formulation for the Quetol 651 embedding medium. The
hardness of the final resin block can be adjusted by altering the ratio of Quetol 651 to Nonenyl
Succinic Anhydride (NSA).[1] An increase in the proportion of NSA will result in a harder block.
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Component Volume (mL) Purpose
Quetol 651 35 Epoxy Resin
Nonenyl Succinic Anhydride

54 Hardener
(NSA)
Nadic Methyl Anhydride (NMA) 11 Hardener
DMP-30 15-20 Accelerator

Table 2: Graded Dehydration Series

This table outlines a typical graded ethanol series for the dehydration of plant tissues prior to

infiltration with Quetol 651. The duration of each step can be adjusted based on the size and

density of the tissue sample. For smaller or less dense tissues, 15-30 minutes per step is

generally sufficient.[3] Larger or denser tissues may require longer incubation times.[4][5]

Dehydration Step

Ethanol Concentration (%)

Duration (minutes)

1 30 15- 30

2 50 15-30

3 70 15-30

4 80 15- 30

5 90 15-30

6 100 30 (x2 changes)
. 100% Ethanol : Propylene 30

Oxide (1:1)
8 Propylene Oxide 30 (x3 changes)

Experimental Protocols

This section provides a detailed, step-by-step methodology for the embedding of plant tissues

in Quetol 651, from initial fixation to final polymerization.
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Protocol 1: Standard Embedding Protocol with Graded
Ethanol Dehydration

This protocol is suitable for a wide range of plant tissues.
1. Tissue Preparation and Fixation:
» Excise small pieces of plant tissue, no larger than 2x2x1 mm.[1]

» Immediately immerse the tissue in a primary fixative solution of 3% glutaraldehyde in 0.1 M
cacodylate buffer (pH 7.4) for 2 hours to overnight at 4°C.[3] For tissues with large
intercellular air spaces, a brief vacuum infiltration may be necessary to ensure complete
fixative penetration.[3]

» Rinse the tissue three times with cold 0.1 M cacodylate buffer for 15 minutes each.[3]

o Post-fix the tissue in cold 2% osmium tetroxide in 0.1 M cacodylate buffer for 2 hours on ice
in a fume hood.[3]

» Rinse the tissue with cold buffer for 15 minutes.[3]
2. En Bloc Staining (Optional but Recommended):

o Following the post-fixation rinse, wash the tissue blocks in pH 5.15 maleate buffer (3
changes of 5 minutes each).[6]

¢ Stain the tissues in 1% uranyl acetate in pH 6.0 maleate buffer for 1 hour at room
temperature in the dark.[6]

o Wash the tissues in pH 5.15 maleate buffer (3 changes of 5 minutes each).[6]
3. Dehydration:

o Dehydrate the tissue through a graded ethanol series as detailed in Table 2.[3] All
dehydration steps should be carried out at room temperature on a shaker.[1]

4. Infiltration:
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« Infiltrate the dehydrated tissue with the Quetol 651 resin mixture through a series of gradual
steps at room temperature on a shaker:

o Propylene oxide / Quetol 651 mixture (1:1): 1-2 hours.[1]

o Pure Quetol 651 mixture: 2-3 hours.[1]

o For dense tissues, a second change of pure Quetol 651 mixture for an additional 2-3
hours or overnight is recommended.

5. Embedding and Polymerization:

o Embed the infiltrated tissues in gelatin or polyethylene capsules filled with fresh Quetol 651
mixture.[1]

o Orient the tissue as desired using a fine probe.

» Polymerize the resin in an oven at 60°C for approximately 24 hours.[1] The resulting blocks
should be a light yellow color.[1]

Protocol 2: Rapid Embedding Protocol for Woody
Tissues Using Quetol 651 for Dehydration

This protocol is a faster alternative, particularly effective for woody plant tissues, as it utilizes
the water-miscible nature of Quetol 651 for dehydration, eliminating the need for a graded
ethanol series.[7]

1. Fixation:

» Follow the same fixation and optional en bloc staining steps as described in Protocol 1.
2. Dehydration with Quetol 651:

 After the final post-staining wash, dehydrate the tissue directly in:

o 75% Quetol 651 in distilled water: 60 minutes.
o 100% Quetol 651: 60 minutes (2 changes).[7]

3. Infiltration:
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Infiltrate the tissue with the complete Quetol 651 resin mixture (as per Table 1) for 60
minutes (2 changes).

N

. Embedding and Polymerization:

Embed the tissues in the Quetol 651 resin mixture.

Polymerize at 90°C for 90 minutes or at 74°C for 8 hours.

Mandatory Visualization

“Tissue Preparation Dehydration ‘ Infiltration Embedding & Polymerization

Click to download full resolution via product page

Caption: Standard Quetol 651 embedding workflow for plant tissues.
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Caption: Rapid Quetol 651 embedding workflow using Quetol 651 for dehydration.

Troubleshooting

Table 3: Troubleshooting Common Issues in Quetol 651 Embedding of Plant Tissues
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Problem

Possible Cause

Suggested Solution

Soft or Tacky Resin Blocks

Incomplete mixing of resin
components; inaccurate
measurements; moisture

contamination.

Ensure thorough but gentle
mixing of the resin, hardeners,
and accelerator to avoid
introducing air bubbles.[8] Use
accurate pipettes for all
measurements. Ensure all
containers and tissues are

completely dehydrated.

Brittle Resin Blocks

Incorrect ratio of hardeners;
overheating during

polymerization.

Adjust the ratio of Quetol 651
to NSA. A higher proportion of
Quetol 651 will resultin a
softer block. Ensure the
polymerization oven
temperature is accurate and

stable.

Poor Infiltration of Dense

Tissues

Insufficient infiltration time;
high viscosity of the resin
mixture (less common with

low-viscosity Quetol 651).

Increase the duration of the
infiltration steps, especially the
final incubation in pure resin
mixture. Consider performing
this step overnight at room

temperature on a rotator.

Shrinkage or Distortion of

Cellular Structures

Inadequate primary fixation;
osmotic shock during rinsing or

dehydration.

Ensure the fixation time is
sufficient for the tissue type
and size. Use buffers of the
correct osmolarity. Perform
dehydration gradually through

a graded series.

Precipitates in Stained

Sections

Uranyl acetate solution is old

or exposed to light.

Prepare fresh uranyl acetate
solutions and store them in the
dark.[8] Filter the solution

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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